Cas no 850782-41-1 (ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate)

ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate structure
850782-41-1 structure
Product Name:ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate
CAS No:850782-41-1
MF:C25H18N4O4
MW:438.43482542038
CID:5878283
PubChem ID:18558916
Update Time:2023-11-21

ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[3-(1H-benzotriazol-1-yl)-1,4-dihydro-1,4-dioxo-2-naphthalenyl]amino]-, ethyl ester
    • Oprea1_044644
    • ethyl 4-((3-(1H-benzo[d][1,2,3]triazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl)amino)benzoate
    • ethyl 4-[[3-(benzotriazol-1-yl)-1,4-dioxonaphthalen-2-yl]amino]benzoate
    • SJ000244627
    • F1273-0089
    • ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate
    • CHEMBL591391
    • 850782-41-1
    • AKOS024604178
    • Inchi: 1S/C25H18N4O4/c1-2-33-25(32)15-11-13-16(14-12-15)26-21-22(29-20-10-6-5-9-19(20)27-28-29)24(31)18-8-4-3-7-17(18)23(21)30/h3-14,26H,2H2,1H3
    • InChI Key: RHMILIMCFBZKTF-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=CC=C(NC2=C(N3C4=CC=CC=C4N=N3)C(=O)C3=C(C2=O)C=CC=C3)C=C1

Computed Properties

  • Exact Mass: 438.13280507g/mol
  • Monoisotopic Mass: 438.13280507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 819
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Boiling Point: 618.1±65.0 °C(Predicted)
  • pka: 0.25±0.30(Predicted)

ethyl 4-{[3-(1H-1,2,3-benzotriazol-1-yl)-1,4-dioxo-1,4-dihydronaphthalen-2-yl]amino}benzoate Pricemore >>

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